Cas no 88398-56-5 (1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-)

1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)- structure
88398-56-5 structure
Product Name:1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
CAS No:88398-56-5
MF:C8H15N3O3S
MW:233.28800034523
CID:634229
PubChem ID:22167566
Update Time:2025-04-19

1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, 5-methoxy-1-methyl-3-(1-methylethyl)-
    • 5-methoxy-1-methyl-3-propan-2-ylpyrazole-4-sulfonamide
    • 5-Methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazole-4-sulfonamide
    • SCHEMBL9202183
    • 3-Isopropyl-5-methoxy-1-methyl-1H-pyrazole-4-sulfonamide
    • DTXSID20623119
    • 88398-56-5
    • Inchi: 1S/C8H15N3O3S/c1-5(2)6-7(15(9,12)13)8(14-4)11(3)10-6/h5H,1-4H3,(H2,9,12,13)
    • InChI Key: LNZSLOMZKNJLLW-UHFFFAOYSA-N
    • SMILES: S(C1=C(N(C)N=C1C(C)C)OC)(N)(=O)=O

Computed Properties

  • Exact Mass: 233.08341252g/mol
  • Monoisotopic Mass: 233.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.6Ų
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.